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Compound of Interest

Compound Name: Massoia Lactone

Cat. No.: B031516 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Massoia lactone, a naturally occurring δ-lactone primarily derived from the bark of the

Cryptocarya massoy tree, has garnered significant scientific interest due to its diverse and

potent biological activities.[1][2] This technical guide provides an in-depth overview of the

biological effects of massoia lactone, with a focus on its antifungal, antibiofilm, insecticidal,

cytotoxic, and immunomodulatory properties. The information is presented to support further

research and development of this promising bioactive compound.

Antifungal and Antibiofilm Activity
Massoia lactone, particularly the C-10 homolog, exhibits robust antifungal and antibiofilm

activity against a wide range of fungal pathogens, including those affecting crops and causing

human infections.[1][3][4][5]

Quantitative Antifungal and Antibiofilm Data
The following tables summarize the quantitative data on the antifungal and antibiofilm efficacy

of massoia lactone and its essential oil.

Table 1: Antifungal Activity of Massoia Lactone and Massoia Essential Oil
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Fungal
Species

Agent Concentration Effect Reference

Fusarium

graminearum

C10 Massoia

Lactone
100 mg/L

Complete growth

inhibition
[4]

Fusarium

graminearum

Massoia

Essential Oil
100 mg/L

Complete growth

inhibition
[4]

Aspergillus

flavus

C10 Massoia

Lactone
0.1 mg/mL

Antifungal

activity observed
[6]

Aspergillus

flavus

Massoia

Essential Oil
0.1 mg/mL

Antifungal

activity observed

in agar dilution

and mycelial

growth assays

[6]

Aspergillus

flavus

Massoia

Essential Oil
2.5 mg/mL

Antifungal

activity observed

in disc diffusion

assay

[6]

Candida albicans
C-10 Massoia

Lactone

0.026 µg/mL

(IC50)

Anti-biofilm

activity
[7][8]

Candida albicans
Massoia

Essential Oil

0.074% v/v

(IC50)

Anti-biofilm

activity
[8]

Candida

tropicalis

C-10 Massoia

Lactone
1% w/v

84.21% inhibition

of fungal growth
[5]

Table 2: Antibiofilm Activity of C-10 Massoia Lactone
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Microbial
Species/Biofil
m Type

Concentration
%
Inhibition/Degr
adation

Biofilm Phase Reference

Candida

tropicalis
1% w/v 80.23% Intermediate [5]

Candida

tropicalis
0.125% w/v 70.21% Intermediate [5]

Candida

tropicalis
1% w/v 74.23% Mature [5]

Polymicrobial (S.

mutans, S.

sanguinis, L.

acidophilus, A.

viscosus)

0.25% v/v
Degradation

observed
Mature [9]

Dual-species (P.

aeruginosa, S.

aureus)

0.09% v/v

(MBIC50)

Inhibition of

biofilm formation
- [10]

Dual-species (P.

aeruginosa, S.

aureus)

0.01% v/v
Degradation of

preformed biofilm
- [10]

Mechanism of Antifungal Action
Massoia lactone exerts its antifungal effects through a multi-targeted mechanism, leading to

fungal cell death.[3][11] The primary modes of action include:

Disruption of Cell Membrane Integrity: Massoia lactone induces pore formation in the fungal

cell membrane, leading to the leakage of intracellular components.[3][11]

Ergosterol Content Reduction: It interferes with the synthesis of ergosterol, a vital component

of the fungal cell membrane, further compromising membrane integrity.[3][11]

Induction of Oxidative Stress: The compound causes a rise in intracellular reactive oxygen

species (ROS) levels, leading to cellular damage.[3][11]
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Inhibition of Hyphal Growth and Spore Germination: Massoia lactone effectively prevents

the morphological transitions essential for fungal invasion and proliferation.[3][11]

Downregulation of Mycotoxin Biosynthesis Genes: In Fusarium graminearum, it has been

shown to downregulate the Tri10 gene, which is involved in the production of deoxynivalenol

and 15-acetyl-deoxynivalenol.[4]
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Antifungal mechanism of massoia lactone.

Experimental Protocols
Preparation of Media: Prepare a suitable fungal growth medium (e.g., Potato Dextrose Agar)

and autoclave.
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Incorporation of Massoia Lactone: While the medium is still molten (approximately 45-

50°C), add various concentrations of massoia lactone (dissolved in a suitable solvent like

DMSO, ensuring the final solvent concentration is non-inhibitory). Pour the agar into sterile

Petri dishes.

Inoculation: Once the agar has solidified, place a standardized fungal inoculum (e.g., a

mycelial plug or a spore suspension) at the center of each plate.

Incubation: Incubate the plates at the optimal temperature for the specific fungus (e.g., 25°C)

for a defined period (e.g., 7 days).

Assessment: Measure the diameter of fungal growth and compare it to a control plate

(containing only the solvent) to determine the percentage of inhibition. The minimum

inhibitory concentration (MIC) is the lowest concentration that completely inhibits visible

growth.[4]

Preparation of Inoculum: Grow the fungal strain in a suitable broth (e.g., Sabouraud

Dextrose Broth) and adjust the cell density to a standard concentration (e.g., 1 x 10^6

cells/mL).

Plate Preparation: Add the fungal inoculum to the wells of a 96-well microtiter plate.

Addition of Massoia Lactone: Add serial dilutions of massoia lactone to the wells. Include

positive (fungus with no treatment) and negative (broth only) controls.

Incubation: Incubate the plate under conditions that promote biofilm formation (e.g., 37°C for

24-48 hours).

Quantification: After incubation, wash the wells to remove planktonic cells. The remaining

biofilm can be quantified using methods such as the crystal violet assay or the XTT reduction

assay. The absorbance is read using a microplate reader, and the percentage of biofilm

inhibition is calculated relative to the positive control.[5]
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Workflow for biofilm inhibition assay.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b031516?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Insecticidal Activity
Massoia lactone and its essential oil have demonstrated notable insecticidal properties,

particularly larvicidal activity against mosquito species.

Quantitative Insecticidal Data
Table 3: Larvicidal Activity of Massoia Lactone and Massoia Essential Oil against Aedes

albopictus

Agent
Concentration
(µg/mL)

Larvicidal Activity
(%)

Reference

Massoia Essential Oil 50 95.0 [12]

Massoia Essential Oil 25 37.5 [12]

C10 Massoia Lactone 25 > 80 [12]

C12 Massoia Lactone 25 > 80 [12]

Cytotoxic Activity
While showing promise as an antimicrobial agent, it is crucial to consider the cytotoxic potential

of massoia lactone. Studies have indicated dose-dependent cytotoxic effects on various cell

lines.[1]

Quantitative Cytotoxicity Data
Table 4: Cytotoxicity of Massoia Lactone and Massoia Essential Oil
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Cell Line Agent IC50 (µg/mL) Reference

Fibroblast cells C10 Massoia Lactone 11.29 [7]

Fibroblast cells Massoia Essential Oil 26.07 [7]

Vero cells C10 Massoia Lactone 28.35 [7]

Vero cells Massoia Essential Oil 37.34 [7]

Fibroblast cells Massoia Oily Extract 46.13 [13]

Fibroblast cells Massoia Solid Extract 53.03 [13]

Vero cells Massoia Oily Extract 43.59 [13]

Vero cells Massoia Solid Extract 153.05 [13]

Immunomodulatory Effects
Massoia lactone and its extracts have been shown to modulate the immune response,

specifically by enhancing macrophage phagocytic activity.[7][14][15]

Enhanced Phagocytosis: Both in vitro and in vivo studies have demonstrated that massoia

bark infusion significantly increases the phagocytic activity of macrophages.[14] Massoia

essential oil and C-10 massoia lactone also increased the phagocytosis activity of mouse

macrophages against latex beads and Candida albicans.[7][8]

No Effect on Lymphocyte Proliferation: In an in vitro lymphocyte proliferation assay, massoia

bark extract did not show a proliferative effect on lymphocytes, suggesting a more targeted

effect on the innate immune system.[7][13]
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Immunomodulatory effects of massoia lactone.

Conclusion
Massoia lactone is a multifaceted bioactive compound with significant potential in various

applications, including agriculture, food preservation, and pharmaceuticals.[1] Its potent

antifungal and antibiofilm activities, coupled with its insecticidal properties, make it a strong

candidate for the development of novel, nature-derived control agents. However, its cytotoxic

effects necessitate careful dose-response studies and toxicological evaluation for any

therapeutic applications.[1] Further research is warranted to fully elucidate the mechanisms of

action, explore potential synergistic effects with other compounds, and optimize its application

for various industrial and medicinal purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. bio-conferences.org [bio-conferences.org]

2. Massoia lactone - Wikipedia [en.wikipedia.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b031516?utm_src=pdf-body-img
https://www.benchchem.com/product/b031516?utm_src=pdf-body
https://www.benchchem.com/product/b031516?utm_src=pdf-body
https://www.bio-conferences.org/articles/bioconf/pdf/2025/43/bioconf_icosia2025_03005.pdf
https://www.bio-conferences.org/articles/bioconf/pdf/2025/43/bioconf_icosia2025_03005.pdf
https://www.benchchem.com/product/b031516?utm_src=pdf-custom-synthesis
https://www.bio-conferences.org/articles/bioconf/pdf/2025/43/bioconf_icosia2025_03005.pdf
https://en.wikipedia.org/wiki/Massoia_lactone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Massoia Lactone Displays Strong Antifungal Property Against Many Crop Pathogens and
Its Potential Application - PubMed [pubmed.ncbi.nlm.nih.gov]

4. mdpi.com [mdpi.com]

5. Molecular Docking Study of the C-10 Massoia Lactone Compound as an Antimicrobial and
Antibiofilm Agent against Candida tropicalis - PMC [pmc.ncbi.nlm.nih.gov]

6. research-management.mq.edu.au [research-management.mq.edu.au]

7. Beyond the Bark: An Overview of the Chemistry and Biological Activities of Selected Bark
Essential Oils - PMC [pmc.ncbi.nlm.nih.gov]

8. Potency of Massoia Bark in Combating Immunosuppressed-related Infection - PMC
[pmc.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

10. ejchem.journals.ekb.eg [ejchem.journals.ekb.eg]

11. Massoia Lactone Displays Strong Antifungal Property Against Many Crop Pathogens and
Its Potential Application - ProQuest [proquest.com]

12. Development of cellulose nanocrystal-stabilized Pickering emulsions of massoia and
nutmeg essential oils for the control of Aedes albopictus - PMC [pmc.ncbi.nlm.nih.gov]

13. researchgate.net [researchgate.net]

14. mdpi.com [mdpi.com]

15. researchgate.net [researchgate.net]

To cite this document: BenchChem. [The Potent Biological Activities of Massoia Lactone: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031516#biological-activity-of-massoia-lactone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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